Cas no 1391575-72-6 (2-(4-bromo-3-methoxyphenyl)acetaldehyde)

• Product Name: 2-(4-bromo-3-methoxyphenyl)acetaldehyde
• CAS No: 1391575-72-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 6033288
• PubChem ID: 165777759
• Update Time: 2025-07-21

2-(4-bromo-3-methoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methoxybenzeneacetaldehyde
• 2-(4-bromo-3-methoxyphenyl)acetaldehyde
• 1391575-72-6
• EN300-1922613

• Inchi： 1S/C9H9BrO2/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,5-6H,4H2,1H3
• InChI Key： PIQIIMUQWAJSGQ-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC=C(Br)C(OC)=C1

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 306.9±27.0 °C(Predicted)

Additional information on 2-(4-bromo-3-methoxyphenyl)acetaldehyde

Professional Introduction to Compound with CAS No. 1391575-72-6 and Product Name: 2-(4-bromo-3-methoxyphenyl)acetaldehyde

The compound with the CAS number 1391575-72-6 and the product name 2-(4-bromo-3-methoxyphenyl)acetaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both bromine and methoxy substituents in its aromatic ring system contributes to its reactivity and makes it a valuable intermediate in synthetic organic chemistry.

In the realm of medicinal chemistry, 2-(4-bromo-3-methoxyphenyl)acetaldehyde has been extensively studied for its pharmacological properties. Its aldehyde functional group serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities. Recent research has highlighted its role as a key intermediate in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of complex molecules. The bromo and methoxy groups provide selective handles for functionalization, allowing chemists to introduce additional moieties such as amines, alcohols, or other heterocyclic structures. This flexibility has made 2-(4-bromo-3-methoxyphenyl)acetaldehyde a cornerstone in the synthesis of small molecule drugs, particularly those designed to interact with specific biological targets.

Recent advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding interactions between 2-(4-bromo-3-methoxyphenyl)acetaldehyde derivatives and biological targets. These studies have revealed promising leads for the development of new drugs with improved efficacy and reduced side effects. The computational approach not only accelerates the drug discovery process but also provides valuable insights into the structural-activity relationships (SAR) governing biological activity.

The synthesis of 2-(4-bromo-3-methoxyphenyl)acetaldehyde itself is a testament to the ingenuity of modern organic chemistry. Traditional synthetic routes often involve multi-step processes that can be both time-consuming and resource-intensive. However, recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. These advances have not only improved yield but also reduced waste, aligning with the principles of green chemistry.

In addition to its synthetic utility, 2-(4-bromo-3-methoxyphenyl)acetaldehyde has shown promise in various preclinical studies. Researchers have demonstrated its ability to modulate key signaling pathways involved in disease progression. For example, studies suggest that derivatives of this compound may inhibit kinases and other enzymes implicated in cancer cell proliferation. Furthermore, their potential anti-inflammatory properties have been explored, with early findings indicating that certain analogs could ameliorate symptoms associated with chronic inflammatory conditions.

The integration of 2-(4-bromo-3-methoxyphenyl)acetaldehyde into drug development pipelines represents a convergence of synthetic chemistry, computational biology, and pharmacology. This interdisciplinary approach has led to a deeper understanding of how small molecules interact with biological systems at the molecular level. As such, it serves as an excellent model for studying structure-activity relationships (SAR), which is crucial for optimizing drug candidates.

The future prospects for 2-(4-bromo-3-methoxyphenyl)acetaldehyde are bright, with ongoing research aiming to uncover new applications and improve existing synthetic methodologies. Innovations in flow chemistry and continuous manufacturing may further enhance its accessibility, making it an even more attractive building block for pharmaceutical development. As our understanding of disease mechanisms evolves, so too will the demand for versatile intermediates like this one.

In conclusion,2-(4-bromo-3-methoxyphenyl)acetaldehyde stands as a pivotal compound in modern medicinal chemistry. Its unique structural features and broad applicability make it indispensable in both academic research and industrial drug development. With continued advancements in synthetic techniques and computational methods,2-(4-bromo-3-methoxyphenyl)acetaldehyde is poised to play an even greater role in shaping the future of pharmaceutical innovation.